(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine

• IUPAC Name: (E)-N-butan-2-yl-2-methyl-3-phenylprop-2-en-1-amine
• InChI: InChI=1S/C14H21N/c1-4-13(3)15-11-12(2)10-14-8-6-5-7-9-14/h5-10,13,15H,4,11H2,1-3H3/b12-10+
• InChI Key: UNDDFAMIERGAIF-ZRDIBKRKSA-N
• Canonical SMILES: CCC(C)NCC(=CC1=CC=CC=C1)C
• Isomeric SMILES: CCC(C)NC/C(=C/C1=CC=CC=C1)/C
• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol

Description

“(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine” is a chemical compound with the molecular formula C14H21N. It has a molecular weight of 203.32.

Synthesis Analysis

The synthesis of amines like “(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine” can involve several methods. One common method is the reduction of nitriles or amides and nitro compounds. Another method involves S N 2 reactions of alkyl halides with ammonia or other amines. A nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide, can also be used.

Molecular Structure Analysis

The molecular structure of “(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine” can be analyzed based on its molecular formula C14H21N. The butan-2-yl group is chiral, meaning it can exist in two different forms. The carbon atom at position 2 is a stereocenter, having four different groups attached: −H, −CH3, −CH2−CH3, and −R.

Chemical Reactions Analysis

The chemical reactions involving “(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine” can vary based on the conditions and the reactants involved. As an amine, it can participate in a variety of reactions, including those involving alkyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine” can be inferred from its molecular structure. As an amine, it is likely to have a basic character. The exact properties such as melting point, boiling point, and solubility would need to be determined experimentally.

Scientific Research Applications

Biocatalytic Synthesis of Chiral Amines

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Chiral Auxiliaries and Ligands

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Safety and Hazards

The safety and hazards associated with “(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine” would depend on its specific properties and uses. As with all chemicals, appropriate safety measures should be taken when handling it. For example, sec-butylamine, a related compound, has a median lethal dose (LD50) of 152 mg/kg for oral intake in rats.